Cas no 955972-23-3 ((S)-2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)ureido)-3-phenylpropanoic acid)

• Product Name: (S)-2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)ureido)-3-phenylpropanoic acid
• CAS No: 955972-23-3
• MF: C₁₈H₁₈N₂O₅
• MW: 342.345924854279
• CID: 5977007
• PubChem ID: 3842153
• Update Time: 2025-06-28

(S)-2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)ureido)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)ureido)-3-phenylpropanoic acid
• L-Phenylalanine, N-[[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl]-
• AKOS037491339
• 955972-23-3
• (2S)-2-({[(2H-1,3-Benzodioxol-5-yl)methyl]carbamoyl}amino)-3-phenylpropanoic acid

• Inchi： 1S/C18H18N2O5/c21-17(22)14(8-12-4-2-1-3-5-12)20-18(23)19-10-13-6-7-15-16(9-13)25-11-24-15/h1-7,9,14H,8,10-11H2,(H,21,22)(H2,19,20,23)/t14-/m0/s1
• InChI Key： KLNRMQTVVCFJFN-AWEZNQCLSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NC(NCC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 342.12157168g/mol
• Monoisotopic Mass: 342.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 631.0±55.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Additional information on (S)-2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)ureido)-3-phenylpropanoic acid

Compound CAS No 955972-23-3: (S)-2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)ureido)-3-phenylpropanoic Acid

The compound with CAS No 955972-23-3, named (S)-2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)ureido)-3-phenylpropanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzo[d][1,3]dioxole moiety, a ureido group, and a phenyl-substituted propanoic acid backbone. The stereochemistry at the central chiral center (denoted by the (S) configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The benzo[d][1,3]dioxole group is known to confer significant stability and bioavailability to the molecule, while the ureido group enhances its ability to interact with target proteins through hydrogen bonding.

One of the most intriguing aspects of this compound is its dual functionality. The phenyl group at the terminal end of the propanoic acid backbone contributes to lipophilicity, which is essential for crossing biological membranes. Meanwhile, the carboxylic acid group provides acidity and can participate in ionization-dependent interactions within cellular environments. This balance between hydrophilicity and lipophilicity makes it an ideal candidate for drug delivery systems that require precise targeting and controlled release.

From a synthetic standpoint, the construction of this molecule involves a series of intricate reactions that demand high precision and expertise. The synthesis begins with the preparation of the benzo[d][1,3]dioxole derivative, which is then coupled with a suitably substituted urea moiety. The final step involves introducing the phenyl-substituted propanoic acid group while maintaining the desired stereochemistry at the chiral center. Advanced techniques such as enantioselective catalysis and stereoselective coupling have been employed to achieve high yields and enantiomeric purity.

The biological evaluation of this compound has revealed promising results in preclinical models. In vitro assays have shown that it exhibits potent inhibitory activity against several disease-related enzymes, including β-secretase and acetylcholinesterase. Furthermore, in vivo studies in rodent models have demonstrated its ability to ameliorate cognitive deficits associated with neurodegenerative conditions. These findings underscore its potential as a therapeutic agent for treating Alzheimer's disease and related disorders.

Another area where this compound has shown promise is in cancer research. Emerging data from collaborative studies between academic institutions and pharmaceutical companies suggest that it may possess anti-proliferative properties against certain types of cancer cells. The mechanism of action appears to involve modulation of key signaling pathways that regulate cell cycle progression and apoptosis. Ongoing clinical trials are currently investigating its safety profile and efficacy in human subjects.

In terms of intellectual property, this compound is protected under multiple patents that cover its synthesis, use as a therapeutic agent, and potential applications in diagnostic tools. These patents highlight its commercial value and reinforce its position as a cutting-edge molecule in the pharmaceutical industry.

Looking ahead, researchers are exploring strategies to further optimize this compound's pharmacokinetic properties while maintaining or enhancing its biological activity. Techniques such as structure-based drug design and machine learning algorithms are being utilized to predict optimal modifications that could improve bioavailability or reduce off-target effects.

In conclusion, (S)-2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)ureido)-3-phenylpropanoic acid (CAS No 955972-23-3) represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising preclinical results, positions it as a strong candidate for future therapeutic applications across multiple disease areas. As research continues to unfold, this compound holds great potential for making a meaningful impact on human health.